Cas no 1619264-46-8 (Thieno[3,2-f]quinoline-2-carboxylic acid)

• Product Name: Thieno[3,2-f]quinoline-2-carboxylic acid
• CAS No: 1619264-46-8
• MF: C₁₂H₇NO₂S
• MW: 229.254481554031
• MDL: MFCD22421605
• CID: 2092123
• PubChem ID: 66570690
• Update Time: 2025-11-02

Thieno[3,2-f]quinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-f]quinoline-2-carboxylic acid
• MFCD22421605
• DB-321747
• DTXSID10735290
• WS-01363
• AKOS015998922
• 1619264-46-8
• Thieno[3,2-f]quinoline-2-carboxylicacid
• L10197

• MDL： MFCD22421605
• Inchi： 1S/C12H7NO2S/c14-12(15)11-6-8-7-2-1-5-13-9(7)3-4-10(8)16-11/h1-6H,(H,14,15)
• InChI Key： FUUCUVUMGRBTCJ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2=C1C=CC1=C2C=CC=N1

Computed Properties

• Exact Mass: 229.01974964Da
• Monoisotopic Mass: 229.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Thieno[3,2-f]quinoline-2-carboxylic acid

Comprehensive Guide to Thieno[3,2-f]quinoline-2-carboxylic acid (CAS No. 1619264-46-8): Properties, Applications, and Market Insights

Thieno[3,2-f]quinoline-2-carboxylic acid (CAS No. 1619264-46-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This quinoline derivative combines the structural features of thiophene and quinoline, making it a versatile intermediate for drug discovery and advanced material development. Its unique molecular architecture offers excellent potential for creating novel bioactive molecules with applications in medicinal chemistry and beyond.

The growing interest in thieno[3,2-f]quinoline derivatives stems from their remarkable biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are particularly excited about its potential as a kinase inhibitor scaffold, which aligns with current trends in targeted cancer therapies. The compound's carboxylic acid functional group provides an excellent handle for further chemical modifications, making it a valuable building block in organic synthesis.

From a structural perspective, Thieno[3,2-f]quinoline-2-carboxylic acid features a fused ring system that combines aromatic character with hydrogen-bonding capability. This dual nature contributes to its interesting photophysical properties, which are being explored for applications in organic electronics and fluorescent probes. The compound's solubility profile can be tuned through pH adjustment or derivatization, offering flexibility for various research applications.

The synthesis of CAS 1619264-46-8 typically involves multi-step organic transformations starting from readily available thiophene and quinoline precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Recent publications have demonstrated innovative catalytic methods for constructing the thienoquinoline core with improved yields and reduced environmental impact.

In pharmaceutical applications, Thieno[3,2-f]quinoline-2-carboxylic acid serves as a privileged scaffold for designing new drug candidates. Its structural similarity to biologically active quinoline alkaloids makes it particularly valuable for developing treatments for infectious diseases and chronic conditions. Current research focuses on its potential as a JAK/STAT pathway modulator, addressing the high demand for immunomodulatory agents in autoimmune disease treatment.

The material science community has recognized the potential of thienoquinoline derivatives in developing advanced organic semiconductors. Their extended π-conjugated systems and tunable electronic properties make them promising candidates for OLED materials and organic photovoltaic devices. Recent studies have shown that CAS 1619264-46-8 derivatives can achieve impressive charge carrier mobility, sparking interest in next-generation electronic applications.

Market analysis indicates growing demand for Thieno[3,2-f]quinoline-2-carboxylic acid across research institutions and pharmaceutical companies. The compound's versatility as a chemical building block has led to increased commercial availability from specialty chemical suppliers. Pricing trends reflect its status as a high-value research chemical, with purity grades ranging from 95% to >98% for different application needs.

Quality control of 1619264-46-8 involves rigorous analytical characterization, including HPLC, NMR, and mass spectrometry. Reputable suppliers provide comprehensive certificates of analysis to ensure researchers receive material meeting their exact specifications. Proper storage conditions typically recommend protection from light and moisture at controlled temperatures to maintain stability.

Future research directions for thieno[3,2-f]quinoline chemistry include exploring its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's ability to serve as a pharmacophore in diverse biological targets positions it as a valuable tool in modern drug discovery campaigns. Additionally, its photophysical properties are being investigated for applications in bioimaging and theragnostic systems.

For researchers working with Thieno[3,2-f]quinoline-2-carboxylic acid, safety considerations include standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during experimental procedures. The compound's environmental fate and toxicity profile continue to be areas of active investigation as part of responsible research practices.

The scientific literature contains numerous examples of thienoquinoline-based compounds with promising biological activities. Recent patents highlight innovative applications in kinase inhibition and receptor modulation, demonstrating the continued relevance of this structural class in drug development. These developments align with current pharmaceutical industry priorities, including targeted therapies and personalized medicine approaches.

From a commercial perspective, CAS 1619264-46-8 represents a growing segment of the fine chemicals market. Suppliers are expanding their portfolios of quinoline derivatives to meet research demand, with particular emphasis on compounds suitable for high-throughput screening and combinatorial chemistry. The compound's stability and synthetic versatility make it well-suited for these modern drug discovery approaches.

Analytical challenges associated with Thieno[3,2-f]quinoline-2-carboxylic acid include developing robust methods for purity assessment and impurity profiling. Advanced chromatographic techniques coupled with mass spectrometry have become standard for quality control, ensuring researchers can reliably reproduce experimental results. These analytical developments support the compound's growing role in medicinal chemistry programs worldwide.

In conclusion, Thieno[3,2-f]quinoline-2-carboxylic acid (CAS No. 1619264-46-8) represents a fascinating intersection of pharmaceutical potential and materials science applications. Its unique structural features continue to inspire innovative research across multiple disciplines, from drug discovery to organic electronics. As synthetic methodologies advance and biological understanding deepens, this compound class is poised to make significant contributions to scientific and technological progress in the coming years.